Cas no 102117-68-0 (1,6-Pyrenedione, 3-methoxy-)

1,6-Pyrenedione, 3-methoxy- structure
1,6-Pyrenedione, 3-methoxy- structure
Product Name:1,6-Pyrenedione, 3-methoxy-
CAS No:102117-68-0
MF:C17H10O3
MW:262.259504795074
CID:1131833
PubChem ID:13432710
Update Time:2025-04-20

1,6-Pyrenedione, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Pyrenedione, 3-methoxy-
    • 3-methoxypyrene-1,6-dione
    • DTXSID80540631
    • 102117-68-0
    • Inchi: 1S/C17H10O3/c1-20-15-8-14(19)11-4-2-9-3-7-13(18)10-5-6-12(15)17(11)16(9)10/h2-8H,1H3
    • InChI Key: GGXZZHKDPPSDTR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C2=CC=C3C=CC(C4=CC=C1C2=C43)=O)=O

Computed Properties

  • Exact Mass: 262.063
  • Monoisotopic Mass: 262.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd